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Compound of Interest

Compound Name: Methyldivinylphosphine oxide

CAS No.: 945460-42-4

Cat. No.: B2603768

Get Quote

Executive Summary: The "Dual-Threat" Monomer
Methyldivinylphosphine oxide (MDVPO) is a high-value organophosphorus intermediate

used primarily as a flame-retardant monomer and a ligand in catalysis. Its utility stems from its

dual-vinyl functionality, allowing it to act as a cross-linking agent in polymerization and a

Michael acceptor in organic synthesis.

Core Safety Directive: The primary risk of MDVPO is not just acute toxicity, but uncontrolled

polymerization. The electron-withdrawing phosphine oxide group (

) activates the vinyl groups, making them highly susceptible to radical polymerization and
nucleophilic attack. Storage without inhibitors or exposure to initiators (heat, light, peroxides)
can lead to rapid, exothermic "runaway" reactions.

Chemical Identity & Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2603768#bc-rfq
https://www.benchchem.com/product/b2603768/docs?utm_src=pdf-body#technical-guide-safety-handling-of-methyldivinylphosphine-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2603768?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Chemical Name Methyldivinylphosphine oxide

Synonyms
Divinylmethylphosphine oxide;

Methylbis(vinyl)phosphine oxide

CAS Number 945460-42-4 (Research Grade)

Molecular Formula

Molecular Weight 116.10 g/mol

Physical State
Low-melting solid or viscous liquid (dependent

on purity/temperature)

Solubility
Soluble in polar organic solvents (MeOH,

DMSO, DCM); Hygroscopic.[1][2]

Stability
Unstable without inhibitor. Requires cold storage

(2–8°C).

Hazard Identification & Toxicology (Read-Across
Analysis)
Since specific toxicological data for MDVPO is limited, the following profile is derived from

structural analogs (Trivinylphosphine oxide and Dimethylphosphine oxide) using Read-Across

Methodology.

GHS Classification (Derived)
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[2]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Sensitization: Potential Skin Sensitizer (Due to Michael acceptor activity).[2]
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Mechanistic Toxicity
MDVPO acts as a double-Michael acceptor.[2] Upon contact with biological tissues, the vinyl

groups can alkylate cysteine residues in proteins (thiol-ene reaction) or DNA bases. This

mechanism drives its potential for sensitization and cytotoxicity.

Inhalation: Aerosols or vapors (if heated) can cause severe respiratory distress due to

alkylation of mucosal membranes.[2]

Ocular: The P=O moiety increases water solubility, allowing rapid penetration into the corneal

epithelium.

Operational Handling: "In the Hood" Protocols
Reactivity & Stabilization
MDVPO is a cross-linker.[2] Unlike monovinyl compounds, polymerization of MDVPO forms an

insoluble 3D network (gelation) that cannot be dissolved, only swollen.

The Golden Rules of Handling:

Inhibitor Check: Ensure the material contains a radical inhibitor (e.g., MEHQ or BHT at 100–

500 ppm).[2] If distilling, the inhibitor remains in the pot; the distillate must be re-inhibited

immediately.

Atmosphere: While phosphines oxidize, phosphine oxides are stable to air.[2] However, store

under Argon/Nitrogen to prevent moisture absorption (hygroscopicity).

Temperature: Store at 2–8°C. Do not freeze-thaw repeatedly, as this can deplete local

inhibitor concentrations (crystallization exclusion).

Synthesis & Isolation Risks
When synthesizing MDVPO (typically via Grignard reaction of Vinylmagnesium bromide with

Methylphosphonic dichloride), the quenching step is critical.[2]

Risk: Reaction with water is exothermic.[2]

Control: Quench at -78°C or 0°C.
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Isolation: Avoid rotary evaporation to dryness at high heat (>50°C), which can trigger bulk

polymerization.

Visualization: Reactivity Map
The following diagram illustrates the competing reaction pathways that dictate safety decisions.
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Figure 1: Reactivity pathways of MDVPO.[2] The red path represents the primary safety hazard

(runaway polymerization).

Emergency Response Protocols
Fire Fighting (The "Blocked Vent" Scenario)
Standard fire extinguishers (

, Dry Chemical) are effective, but the secondary hazard is critical:

Scenario: A fire heats a sealed container of MDVPO.

Mechanism: Heat initiates radical polymerization.[2] The reaction is exothermic, generating

more heat (auto-acceleration).

Result: Rapid pressure buildup. If the polymer "gels" in the pressure relief valve, the

container becomes a bomb.
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Action: Fight fire from maximum distance. Cool containers with water spray long after fire is

out to prevent thermal lag polymerization.

Spill Management
Do NOT simply wipe up with paper towels (high surface area + flammables = fire risk if

polymerization initiates).[2]

Evacuate the immediate area.

PPE: Butyl rubber gloves (nitrile may degrade with organophosphorus solvents).[2]

Absorb: Use inert material (Vermiculite or Sand).[3] Avoid cellulose-based absorbents

(paper/sawdust) as they can react or insulate heat.

Decontaminate: Wash surface with a dilute ethanol/water mixture, followed by soap.[2]

Emergency Decision Tree

Emergency Event

Identify Type

Spill / Leak Fire / Heating Personnel Exposure

Absorb with VERMICULITE
(No Cellulose/Paper) Use CO2 / Dry Chem Skin: Wash 15min

(Soap + Water)
Eye: Flush 15min

(Remove Contacts)

Dispose as HazWaste
(Do not seal tightly)

Cool Containers
(Prevent Polymerization)
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Figure 2: Decision logic for emergency response involving MDVPO.[1][2]

Disposal & Environmental Impact[3][4]
Ecological Toxicity: Organophosphorus compounds are generally persistent.[2] Do not allow

entry into drains.[4]

Disposal Method: Dissolve in a combustible solvent and burn in a chemical incinerator

equipped with an afterburner and scrubber.[2]

Note: Combustion generates Phosphorus Oxides (

).[2][3] The scrubber must be rated for acidic gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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